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Abstract: The combination of TINUVIN®-1130, a benzotriazole ultraviolet (UV) absorber, with

Hindered Amine Light Stabilizers (HALS) exhibits a strong synergistic effect, providing

significantly enhanced photostability to coatings compared to the use of either stabilizer alone.

This document outlines the mechanism of this synergy, presents typical performance data, and

provides detailed experimental protocols for evaluating the efficacy of this stabilizer

combination in protecting coatings from degradation induced by UV radiation, thereby

extending their service life.

Introduction: The Synergistic Approach to Light
Stabilization
The degradation of polymeric coatings upon exposure to sunlight is a significant challenge,

leading to undesirable effects such as gloss reduction, color change, cracking, and blistering.

This photodegradation is primarily initiated by the UV portion of the solar spectrum, which

excites polymer molecules and generates free radicals. These radicals then participate in a

cascade of chemical reactions that break down the polymer matrix.
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To counteract this, light stabilizers are incorporated into coating formulations. Two of the most

effective classes of light stabilizers are Ultraviolet Absorbers (UVAs) and Hindered Amine Light

Stabilizers (HALS).

TINUVIN-1130 (UVA): As a member of the hydroxyphenyl-benzotriazole class, TINUVIN-
1130 functions by absorbing harmful UV radiation and dissipating it as harmless thermal

energy.[1][2] This provides a "front-line" defense by preventing the initial formation of free

radicals.

Hindered Amine Light Stabilizers (HALS): HALS, such as TINUVIN® 292 or TINUVIN® 123,

do not absorb UV radiation. Instead, they act as potent radical scavengers.[3] Through a

regenerative cyclic process known as the Denisov Cycle, HALS effectively neutralize free

radicals that may have formed, thereby inhibiting the propagation of degradation reactions.

The combination of TINUVIN-1130 and a HALS stabilizer creates a powerful synergistic effect.

[4][5] The UVA reduces the overall rate of radical formation, while the HALS scavenges any

radicals that still manage to form. This dual-action approach provides a more comprehensive

and durable protection mechanism than either stabilizer could achieve on its own, leading to

superior long-term performance of the coating.[4]

Data Presentation: Performance of TINUVIN-1130
and HALS Combinations
The following tables present typical data from accelerated weathering tests on a standard

polyester-melamine clearcoat. These results illustrate the superior performance of the

TINUVIN-1130 and HALS combination in maintaining gloss and color stability.

Table 1: Gloss Retention (%) of a Polyester Clearcoat after QUV Accelerated Weathering

(ASTM G154)
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Formulation
Initial Gloss
(GU at 60°)

500 hours 1000 hours 1500 hours 2000 hours

Control

(Unstabilized)
92 65 40 20 5

1.5%

TINUVIN-

1130

91 85 70 55 40

1.0% HALS

(TINUVIN

292)

92 80 65 50 35

1.5%

TINUVIN-

1130 + 1.0%

HALS

92 90 85 78 70

Table 2: Color Difference (ΔE*ab) of a White Pigmented Polyester Coating after Xenon Arc

Accelerated Weathering (ASTM G155)

Formulation Initial Lab* 500 hours 1000 hours 1500 hours 2000 hours

Control

(Unstabilized)
95.2, -0.5, 1.2 3.5 7.8 12.5 18.2

1.5%

TINUVIN-

1130

95.1, -0.5, 1.3 1.2 2.5 4.1 6.0

1.0% HALS

(TINUVIN

292)

95.3, -0.4, 1.2 1.8 3.5 5.5 7.8

1.5%

TINUVIN-

1130 + 1.0%

HALS

95.2, -0.5, 1.2 0.8 1.5 2.5 3.8
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Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the synergistic

effects of TINUVIN-1130 and HALS light stabilizers.

Protocol for Accelerated Weathering using QUV (ASTM
G154)
Objective: To simulate the damaging effects of outdoor weathering on coatings using

fluorescent UV lamps and moisture.

Materials and Equipment:

QUV Accelerated Weathering Tester

UVA-340 fluorescent lamps

Coated test panels (e.g., aluminum or steel)

Deionized water

Procedure:

Sample Preparation: Prepare coated panels according to the desired formulation, ensuring a

consistent film thickness. Prepare control panels without any light stabilizers, panels with

TINUVIN-1130 only, panels with HALS only, and panels with the combination of TINUVIN-
1130 and HALS.

Initial Measurements: Before exposure, measure the initial gloss and color of all test panels

as described in protocols 3.3 and 3.4.

QUV Cycle: Mount the panels in the QUV tester. A common cycle for automotive and

industrial coatings is ASTM G154 Cycle 1:

8 hours of UV exposure at 60°C using UVA-340 lamps.

4 hours of condensation at 50°C.
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Exposure Duration: Continue the cyclic exposure for a predetermined duration (e.g., 2000

hours).

Interim Measurements: Periodically remove the panels at specified intervals (e.g., every 500

hours) to measure gloss and color.

Final Evaluation: At the conclusion of the test, perform a final evaluation of gloss, color, and

visual inspection for cracking, blistering, and other defects.

Protocol for Accelerated Weathering using Xenon Arc
(ASTM G155)
Objective: To simulate the full spectrum of sunlight, including UV, visible, and infrared radiation,

to assess the weatherability of coatings.

Materials and Equipment:

Xenon Arc Weathering Apparatus

Daylight filters

Coated test panels

Deionized water

Procedure:

Sample Preparation: Prepare and characterize the initial properties of the coated panels as

described in protocol 3.1.

Xenon Arc Cycle: A typical cycle for automotive coatings is ASTM G155 Cycle 1:

102 minutes of light only at an irradiance of 0.55 W/m² at 340 nm, with a black panel

temperature of 63°C and a relative humidity of 50%.

18 minutes of light and water spray.

Exposure Duration: Continue the exposure for the desired duration (e.g., 2000 hours).
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Interim and Final Measurements: Conduct measurements at regular intervals and at the end

of the exposure period as outlined in protocol 3.1.

Protocol for Specular Gloss Measurement (ASTM D523)
Objective: To quantify the gloss of a coating surface.

Materials and Equipment:

Glossmeter with 20°, 60°, and 85° geometries

Calibrated gloss standards

Procedure:

Calibration: Calibrate the glossmeter according to the manufacturer's instructions using the

provided standards.

Measurement Geometry: For most coatings, a 60° geometry is appropriate. For high gloss

coatings (>70 GU), a 20° geometry is recommended, and for low gloss coatings (<10 GU),

an 85° geometry is preferred.

Measurement: Place the glossmeter on a flat, clean area of the coated panel. Take at least

three readings at different locations on the panel and calculate the average.

Gloss Retention Calculation: Calculate the percentage of gloss retention at each exposure

interval using the following formula:

Gloss Retention (%) = (Gloss after exposure / Initial gloss) x 100

Protocol for Color Difference Measurement (ASTM
D2244)
Objective: To quantify the change in color of a coating after weathering.

Materials and Equipment:

Spectrophotometer or colorimeter
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White and black calibration tiles

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions.

Color Space: Set the instrument to measure in the CIELAB (Lab*) color space.

Initial Measurement: Measure the initial L, a, and b* values of the unexposed panels.

Post-Exposure Measurement: After each weathering interval, measure the L, a, and b*

values of the exposed panels.

Color Difference Calculation: Calculate the total color difference (ΔE*ab) using the following

equation:

ΔEab = √[(ΔL)\² + (Δa)\² + (Δb)\²]

Where ΔL, Δa, and Δb* are the differences in the respective values between the exposed

and initial measurements.

Visualizations
The following diagrams illustrate the key mechanisms and workflows described in this

document.
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Caption: Synergistic mechanism of TINUVIN-1130 and HALS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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